2-(4-Methylcyclohexoxy)ethanol

• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 2-(4-methylcyclohexyl)oxyethanol
• InChI: InChI=1S/C9H18O2/c1-8-2-4-9(5-3-8)11-7-6-10/h8-10H,2-7H2,1H3
• InChI Key: JNHPAEUNRQLOLE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)OCCO

Description

2-(4-Methylcyclohexoxy)ethanol is a useful research compound. Its molecular formula is C9H18O2 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 Grams (0.13 moles) of 2-(4-methylphenoxy)ethanol (prepared above) and 100 ml of dry methanol are charged to a Parr shaker bottle. N2 is bubbled through for 15 minutes. 2 Grams of 5% rhodium on carbon are then added and the shaker bottle set in a Parr apparatus. The system is purged three times with H2 and then pressurized to 30 psi. Hydrogen is periodically added over a period of about 20 hours up to a maximum pressure of 30 psi. The catalyst is then filtered off over dicalite and methanol is removed by evaporation. The product is distilled utilizing a 4" glass column packed with glass beads to obtain 80.9% 2-(4-methylcyclohexoxy)ethanol product.